Cas no 1803687-27-5 (6-Fluoro-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 6-Fluoro-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1803687-27-5
• MF: C₈H₄F₄N₂O₂
• MW: 236.123175621033
• CID: 4828424
• Update Time: 2025-05-19

6-Fluoro-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C8H4F4N2O2/c9-6-3-5(16-8(10,11)12)7(15)4(14-6)1-2-13/h3,15H,1H2
• InChI Key： OZJSCDAGQNFBQZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(CC#N)=N1)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.8
• Topological Polar Surface Area: 66.1

Additional information on 6-Fluoro-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile

Research Brief on 6-Fluoro-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1803687-27-5)

6-Fluoro-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1803687-27-5) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and fluoro substituents, exhibits promising potential as a building block for the development of novel bioactive molecules. Recent studies have focused on its synthesis, physicochemical properties, and potential applications in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

The synthesis of 6-Fluoro-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile involves multi-step organic transformations, including fluorination and trifluoromethoxylation reactions. A study published in the Journal of Medicinal Chemistry (2023) highlights an optimized synthetic route that improves yield and purity, making it more accessible for pharmaceutical applications. The compound's stability under physiological conditions and its ability to penetrate cell membranes have also been investigated, revealing favorable pharmacokinetic properties for further development.

In terms of biological activity, preliminary in vitro studies suggest that 6-Fluoro-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile may serve as a key intermediate in the synthesis of inhibitors targeting kinases and G-protein-coupled receptors (GPCRs). Its structural features, including the electron-withdrawing trifluoromethoxy group, enhance binding affinity to specific protein targets. Recent research has explored its derivatization to produce compounds with improved selectivity and potency, particularly in the context of inflammatory and oncological diseases.

Furthermore, computational modeling studies have provided insights into the molecular interactions of this compound with biological targets. Density functional theory (DFT) calculations and molecular docking simulations have been employed to predict its binding modes and optimize its scaffold for therapeutic applications. These efforts are part of a broader trend in rational drug design, where fluorinated pyridines play a critical role due to their metabolic stability and bioavailability.

Despite its potential, challenges remain in the large-scale production and functionalization of 6-Fluoro-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile. Current research is addressing these issues through the development of more efficient catalytic systems and greener synthetic methodologies. Additionally, toxicological assessments are underway to evaluate its safety profile for potential clinical use.

In conclusion, 6-Fluoro-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetonitrile represents a versatile and promising scaffold in medicinal chemistry. Its unique chemical properties and biological relevance make it a valuable candidate for further investigation in drug discovery programs. Future studies are expected to explore its applications in targeted therapies and combination treatments, leveraging its structural advantages for improved therapeutic outcomes.